Cas no 1806929-23-6 (5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride)

• Product Name: 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride
• CAS No: 1806929-23-6
• MF: C₆H₂Cl₂F₃NO₂S
• MW: 280.051788806915
• CID: 4866489
• Update Time: 2025-10-29

5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2Cl2F3NO2S/c7-2-1-12-6(15(8,13)14)4(9)3(2)5(10)11/h1,5H
• InChI Key： BEZQQWHKFDKJRD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1C(F)F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Additional information on 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride

Comprehensive Overview of 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride (CAS No. 1806929-23-6)

The chemical compound 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride (CAS No. 1806929-23-6) is a highly specialized intermediate widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and sulfonyl chloride functional groups, make it a valuable building block for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. The presence of both chloro and fluoro substituents in this compound aligns with the growing trend of halogenated heterocycles in modern therapeutics. A frequent query in scientific forums revolves around the synthetic routes for 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride, highlighting its technical complexity and the need for optimized protocols.

From an industrial perspective, CAS 1806929-23-6 is often discussed in the context of scale-up challenges and purity optimization. Analytical techniques such as HPLC and NMR are critical for quality control, as impurities can significantly impact downstream applications. Environmental considerations also play a role, with researchers exploring green chemistry approaches to minimize waste during its production.

The compound’s reactivity, particularly its sulfonyl chloride moiety, enables diverse transformations, including nucleophilic substitutions to form sulfonamides—a key pharmacophore in many FDA-approved drugs. This versatility addresses another common search trend: "applications of sulfonyl chloride intermediates in drug development." Recent publications have highlighted its use in protease inhibitors and kinase modulators, underscoring its relevance in targeted therapy research.

Regulatory compliance and safety data for 5-Chloro-4-(difluoromethyl)-3-fluoropyridine-2-sulfonyl chloride are frequently requested by procurement teams. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in SDS documentation. The compound’s stability under various storage conditions (e.g., inert atmosphere, low temperature) is another practical concern for end-users.

Emerging trends in AI-assisted molecular design have further amplified interest in this compound. Computational models predict its utility in fragment-based drug discovery, where its rigid pyridine core serves as a scaffold for virtual screening. Such interdisciplinary applications align with searches for "machine learning in chemical synthesis" and "high-throughput screening reagents."

In summary, CAS 1806929-23-6 represents a critical tool for innovators tackling global challenges in healthcare and agriculture. Its multifaceted chemistry continues to inspire solutions for precision medicine and sustainable crop science, making it a compound of enduring scientific and commercial significance.